3-benzyl-9-(5-chloro-2-methylphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 3-benzyl-9-(5-chloro-2-methylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24ClN5O2/c1-15-12-28(19-11-18(25)10-9-16(19)2)23-26-21-20(29(23)13-15)22(31)30(24(32)27(21)3)14-17-7-5-4-6-8-17/h4-11,15H,12-14H2,1-3H3
• InChI Key: AFHIJALPCNVPTD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4)C5=C(C=CC(=C5)Cl)C
• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol
• CAS No.: 877617-35-1

Description

Molecular Structure Analysis

The molecular formula of this compound is C~20~H~18~ClN~5~O , indicating its complexity. The benzyl group (C~6~H~5~CH~2~) is attached to the 3-position of a tetrahydropyrimidopyrimidine core. The chlorine atom and the methyl group contribute to its overall structure. The benzyl group is a common motif in organic chemistry, often associated with reactivity and pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of purine derivatives, including the tetrahydropyrimido[2,1-f]purinediones, has been explored for various chemical and pharmacological purposes. For example, the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems from purine diones illustrates the chemical versatility and potential for modification of purine-based compounds. These compounds have been synthesized through multi-step reactions, demonstrating the potential for creating a wide range of derivatives with diverse biological activities (Hesek & Rybár, 1994).

Pharmacological Applications

Anti-inflammatory Activity

Substituted analogues based on the purine ring system have shown to exhibit anti-inflammatory activity in animal models, highlighting the therapeutic potential of these compounds in treating conditions characterized by chronic inflammation (Kaminski et al., 1989).